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Compound of Interest

Compound Name: Liguzinediol

CAS No.: 909708-65-2

Cat. No.: B1675390 Get Quote

Executive Summary & Chemical Identity
Liguzinediol (LZDO) is a di-hydroxylated derivative of Ligustrazine (Tetramethylpyrazine),

primarily utilized in cardiovascular research for its positive inotropic effects.[1][2] Unlike its

parent compound, it possesses distinct solubility and metabolic stability profiles.

Crucial Distinction: Do not confuse Liguzinediol with Linezolid (an antibiotic) or Ligustrazine

(the parent alkaloid). Proper identification is the first step in compliant disposal.

Chemical Identifier Detail

Chemical Name 2,5-Dihydroxymethyl-3,6-dimethylpyrazine

CAS Number 909708-65-2

Molecular Formula C₈H₁₂N₂O₂

Molecular Weight 168.19 g/mol

Physical State White crystalline solid

Solubility Soluble in water, ethanol, and ethyl acetate

Bioactivity
Positive inotropic agent (Calcium ATPase

modulator)
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Safety Assessment & Waste Characterization
Before disposal, the waste stream must be characterized to determine the correct regulatory

pathway. While literature suggests Liguzinediol has a "low safety risk" and low acute toxicity

compared to other cardiac agents, laboratory safety protocols dictate treating all

pharmacologically active substances (APIs) as hazardous chemical waste.

Hazard Profile (GHS / OSHA)
Pharmacological Hazard: Bioactive compound targeting sarcoplasmic reticulum Ca²⁺-

ATPase.[2] Treat as a potential target organ toxicant.

Flammability: Non-flammable solid. However, if dissolved in organic solvents (e.g., Ethanol,

DMSO), the solution is ignitable (RCRA D001).

Reactivity: Stable under normal conditions. Incompatible with strong oxidizing agents.

Disposal Decision Logic (Visualized)
The following workflow illustrates the segregation logic for Liguzinediol waste streams.
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Figure 1: Segregation flowchart for Liguzinediol waste streams ensuring regulatory

compliance.

Detailed Disposal Procedures
Protocol A: Solid Waste (Pure Substance)
Applicability: Expired stock, spilled powder, or excess weighed material.

Containment: Transfer the solid Liguzinediol into a screw-cap high-density polyethylene

(HDPE) or glass jar.
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Labeling: Affix a hazardous waste label.

Constituents: "Liguzinediol (2,5-Dihydroxymethyl-3,6-dimethylpyrazine)"[2][3]

Hazard Checkbox: Check "Toxic" (due to bioactivity).

Disposal Method:High-Temperature Incineration.

Why: Incineration at >1000°C ensures the complete thermal destruction of the pyrazine

ring structure, preventing environmental accumulation of bioactive metabolites.

Protocol B: Liquid Waste (Stock Solutions)
Applicability: Liguzinediol dissolved in DMSO, Ethanol, or Methanol.

Segregation: Do not mix with aqueous acids or oxidizers.

Container: Use a dedicated "Organic Solvent Waste" carboy (HDPE or Safety Can).

Labeling:

List the solvent first (e.g., "Ethanol 99%").

List the solute: "Liguzinediol <1%".[4][5]

Hazard Checkbox: Check "Flammable" (if solvent is flammable) and "Toxic".

Disposal Method:Fuel Blending or Incineration.

Note: Never pour organic stock solutions down the sink.

Protocol C: Aqueous Waste (Cell Culture/Perfysates)
Applicability: Perfusates from Langendorff heart preparations or cell culture media containing

LZDO.

Deactivation (Optional but Recommended): For dilute aqueous solutions (<1 mM), chemical

deactivation is rarely required before pickup. However, adding bleach (sodium hypochlorite)
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to a final concentration of 10% for 30 minutes can oxidize the pyrazine ring if required by

local biosafety protocols.

Collection: Collect in "Aqueous Chemical Waste" containers.

Prohibition:NO Drain Disposal. Even though Liguzinediol has low eco-toxicity,

pharmaceutical compounds should not enter municipal water systems.

Emergency Spill Response
Scenario: Accidental spill of solid powder (>1g) on the benchtop.

PPE Required: Nitrile gloves (double gloved recommended), lab coat, safety goggles, and

N95 dust mask (to prevent inhalation of bioactive dust).

Containment: Cover the spill with a damp paper towel to prevent dust generation.

Cleanup:

Scoop up the damp material and place it in a wide-mouth hazardous waste jar.

Wipe the surface with 70% Ethanol followed by water.

Place all cleanup materials (towels, gloves) into a separate plastic bag, seal it, and

dispose of it as solid chemical waste.

Reporting: Log the spill in the laboratory safety logbook.

Regulatory Compliance (RCRA & EPA)
RCRA Status: Liguzinediol is not a P-listed or U-listed waste under US EPA regulations (40

CFR 261.33).

Generator Status: It falls under "Non-Regulated Chemical Waste" or "State-Regulated

Waste" depending on your location.

Best Practice: Despite the lack of a specific federal code, manage it as RCRA Code D001 (if

in flammable solvent) or generally as Pharmaceutical Waste to ensure incineration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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